Cas no 2554381-12-1 ((1R)-1-(4-bromo-2-chlorophenyl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(4-bromo-2-chlorophenyl)ethan-1-amine hydrochloride
• CAS No: 2554381-12-1
• MF: C₈H₁₀BrCl₂N
• MW: 270.981699466705
• MDL: MFCD24417129
• CID: 5039839
• PubChem ID: 155288058
• Update Time: 2025-11-06

(1R)-1-(4-bromo-2-chlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Bromo-2-chlorophenyl)ethan-1-amine hydrochloride
• (1R)-1-(4-bromo-2-chlorophenyl)ethan-1-amine hydrochloride
• (R)-1-(4-Bromo-2-chlorophenyl)ethan-1-aminehydrochloride
• 2554381-12-1
• (1R)-1-(4-Bromo-2-chlorophenyl)ethylamine HCl
• SCHEMBL22659404
• BS-46405
• (1R)-1-(4-bromo-2-chlorophenyl)ethanamine;hydrochloride
• EN300-19678166
• D96375

• MDL： MFCD24417129
• Inchi： 1S/C8H9BrClN.ClH/c1-5(11)7-3-2-6(9)4-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： CRKRMNPAHHHNHR-NUBCRITNSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 268.93737g/mol
• Monoisotopic Mass: 268.93737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26